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Compound of Interest

Compound Name: Butoxycarboxim

Cat. No.: B166929

Essential Safety and Handling Guide for
Butoxycarboxim

For researchers, scientists, and drug development professionals, the safe handling of all
laboratory chemicals is paramount. This guide provides immediate and essential safety and
logistical information for the handling of Butoxycarboxim, a carbamate insecticide. Adherence
to these procedures is critical to ensure personal safety and environmental protection.

Hazard Overview

Butoxycarboxim is classified as a highly hazardous substance.[1] Key hazards include:

o Toxicity: Harmful or fatal if swallowed, inhaled, or absorbed through the skin.[1] It acts as a
cholinesterase inhibitor.[2]

e Irritation: Can cause irritation to the skin and eyes.[1]
» Flammability: Butoxycarboxim is a flammable liquid.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE protocol is mandatory when handling Butoxycarboxim to prevent
exposure. The following table outlines the required equipment.
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PPE Category

Minimum Requirement

Recommended Materials &
Specifications

Respiratory Protection

Full-face respirator with multi-
purpose combination (US) or
type ABEK (EU) cartridges.

For spills or uncontrolled
releases, a positive pressure
self-contained breathing

apparatus (SCBA) is required.
[1]

Hand Protection

Chemical-resistant gloves

(unlined).

Nitrile rubber, butyl rubber, and
Viton® are recommended for
handling pesticides.[3] Always
consult the glove
manufacturer's chemical

resistance data.

Eye Protection

Chemical splash goggles or a

full-face respirator.

Must meet ANSI Z87.1

standards.

Body Protection

Chemical-resistant suit or
coveralls worn over work
clothing. A chemical-resistant
apron is required when mixing

or handling concentrates.[4]

Materials such as Tyvek® for
solids or Tychem® for liquids

offer appropriate protection.[5]

Footwear

Chemical-resistant boots.

Neoprene or PVC are suitable
materials. Leather and canvas

are not appropriate.[6]

Occupational Exposure Limits

While specific occupational exposure limits (OELs) for Butoxycarboxim from OSHA, NIOSH,

or ACGIH were not identified, general limits for carbamate pesticides provide guidance. It is

crucial to maintain exposures as low as reasonably achievable.
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Organization

Exposure Limit Type

Value

Acetylcholinesterase activity in

ACGIH (for Carbamates) BEI red blood cells: 70% of
individual's baseline.[1]
Butylcholinesterase activity in

ACGIH (for Carbamates) BEI serum or plasma: 60% of

individual's baseline.[1]

BEI = Biological Exposure Indices

Chemical Resistance and Breakthrough Times for

Gloves

Specific breakthrough time data for Butoxycarboxim is not readily available. The following

table provides general resistance information for common glove materials against pesticides.

Breakthrough time is the time it takes for a chemical to permeate the glove material.[7]

Glove Material

General Chemical
Resistance Rating

Factors Influencing
Breakthrough Time

Nitrile Rubber

Good to Excellent

Thickness of the glove,
chemical concentration,
temperature, and duration of

exposure.[8]

Protects against a wide variety

Butyl Rubber Excellent of chemicals, including many
acids and bases.[9]
Offers good pliability and tear
Neoprene Good )
resistance.[9]
] High resistance to a broad
Viton® Excellent

range of chemicals.
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Note: Always inspect gloves for any signs of degradation (e.g., swelling, hardening, or
discoloration) and replace them immediately if compromised. For incidental splashes, gloves
should be removed and replaced promptly.[4]

Safe Handling Workflow

Following a structured workflow is essential to minimize the risk of exposure and

contamination.
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1. Preparation Phase

Review Safety Data Sheet (SDS)

A4

Verify Functionality of Fume Hood and Safety Equipment

A4

Prepare and Inspect all required PPE

A4

Assemble all necessary materials and equipment

. I J

2. Handlihg Phase

Don all required PPE

Conduct all handling within a certified chemical fume hood

Weigh and transfer Butoxycarboxim carefully to minimize dust/aerosol generation

Properly label all prepared solutions

é 3. Post-HandIingW& Cleanup Phase h

Decontaminate all work surfaces and equipment

Segregate and dispose of all waste streams correctly

Doff PPE in the correct sequence to avoid cross-contamination

Wash hands and exposed skin thoroughly

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Butoxycarboxim.
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Operational and Disposal Plans

Standard Operating Procedure for Handling:

e Preparation:

[¢]

Thoroughly review the Safety Data Sheet (SDS) for Butoxycarboxim.

o

Ensure a chemical fume hood is operational and an emergency eyewash and shower are
accessible.

o

Prepare all necessary PPE and inspect it for any damage.

o

Have a spill kit readily available.

e Handling:

[¢]

Don all required PPE before entering the handling area.

o

Perform all manipulations of Butoxycarboxim within a certified chemical fume hood.

o

Use dedicated glassware and equipment.

[¢]

Carefully weigh and transfer the chemical, avoiding the creation of dust or aerosols.

[¢]

Keep containers closed when not in use.

o Decontamination and Cleaning:

o

Wipe down all surfaces and equipment with a suitable decontaminating solution (e.g., a
detergent solution followed by a water rinse).

o

Collect all cleaning materials for disposal as hazardous waste.

[¢]

Follow a strict doffing procedure for PPE to prevent cross-contamination.

o

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan:
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All Butoxycarboxim waste is to be treated as hazardous waste and disposed of in accordance

with local, state, and federal regulations.[10][11]

Waste Stream

Collection and Disposal

Excess Butoxycarboxim

Collect in a clearly labeled, sealed, and
compatible container for hazardous waste

pickup.

Contaminated Labware

Disposable items (e.g., pipette tips, wipes)
should be placed in a designated hazardous
waste container. Non-disposable items must be
decontaminated or disposed of as hazardous

waste.

Contaminated PPE

Place in a labeled bag or container for

hazardous waste disposal.

Rinse Water from Decontamination

Collect all rinse water and treat it as aqueous

hazardous waste.

Emergency Protocols

Spill Response:

Evacuate and Alert: Immediately evacuate the area and inform others.

* |solate: Secure the spill area and prevent entry.

o Protect: Don the appropriate level of PPE, including respiratory protection (SCBA if

necessary), before attempting to clean up.

» Contain: Use absorbent materials like sand or vermiculite to contain the spill. Prevent it from

reaching drains.

e Clean-up: Carefully collect all contaminated materials into a labeled hazardous waste

container.
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o Decontaminate: Clean the spill area with a detergent solution and rinse with water. Collect all
cleaning materials and rinse water as hazardous waste.

First Aid and Exposure Response:

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, provide
artificial respiration. Seek immediate medical attention.[12]

» Skin Contact: Remove contaminated clothing immediately. Wash the affected skin area
thoroughly with soap and water.[12] Seek medical attention.

o Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding the
eyelids open.[12] Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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